N-Methyl-N-[(4-methyl-3-phenylmorpholin-2-yl)methyl]but-2-ynamide

• IUPAC Name: N-methyl-N-[(4-methyl-3-phenylmorpholin-2-yl)methyl]but-2-ynamide
• InChI: InChI=1S/C17H22N2O2/c1-4-8-16(20)19(3)13-15-17(18(2)11-12-21-15)14-9-6-5-7-10-14/h5-7,9-10,15,17H,11-13H2,1-3H3
• InChI Key: CDWIQXDXCRHZQI-UHFFFAOYSA-N
• Canonical SMILES: CC#CC(=O)N(C)CC1C(N(CCO1)C)C2=CC=CC=C2
• Molecular Formula: C17H22N2O2
• Molecular Weight: 286.37 g/mol

Description

N-Methyl-N-[(4-methyl-3-phenylmorpholin-2-yl)methyl]but-2-ynamide, also known as MMB-2201, is a synthetic cannabinoid that has gained attention in recent years due to its potential medical applications. This compound is a potent agonist of the CB1 and CB2 receptors, which are part of the endocannabinoid system in the human body. MMB-2201 has been studied extensively in the laboratory, and its effects on the human body have been well-documented.

Mechanism of Action

N-Methyl-N-[(4-methyl-3-phenylmorpholin-2-yl)methyl]but-2-ynamide acts as a potent agonist of the CB1 and CB2 receptors in the human body. These receptors are part of the endocannabinoid system, which is involved in various physiological processes such as pain sensation, mood regulation, and immune system function. When N-Methyl-N-[(4-methyl-3-phenylmorpholin-2-yl)methyl]but-2-ynamide binds to these receptors, it activates them and produces a wide range of physiological effects.
Biochemical and Physiological Effects
N-Methyl-N-[(4-methyl-3-phenylmorpholin-2-yl)methyl]but-2-ynamide has been shown to produce a wide range of biochemical and physiological effects in the human body. These effects include analgesia, anti-inflammatory activity, neuroprotection, and modulation of immune system function. N-Methyl-N-[(4-methyl-3-phenylmorpholin-2-yl)methyl]but-2-ynamide has also been shown to have anxiolytic and antidepressant effects, making it a potential treatment for anxiety and depression.

Advantages and Limitations for Lab Experiments

N-Methyl-N-[(4-methyl-3-phenylmorpholin-2-yl)methyl]but-2-ynamide has several advantages for use in laboratory experiments. It is a potent agonist of the CB1 and CB2 receptors, making it a useful tool for studying the endocannabinoid system. It is also relatively stable and easy to work with in the laboratory. However, there are also limitations to the use of N-Methyl-N-[(4-methyl-3-phenylmorpholin-2-yl)methyl]but-2-ynamide in laboratory experiments. Its potency and activity can make it difficult to work with, and it can be challenging to control its effects on the human body.

Future Directions

There are several future directions for the study of N-Methyl-N-[(4-methyl-3-phenylmorpholin-2-yl)methyl]but-2-ynamide and its potential medical applications. One area of research is the development of more potent and selective agonists of the CB1 and CB2 receptors. Another area of research is the study of the effects of N-Methyl-N-[(4-methyl-3-phenylmorpholin-2-yl)methyl]but-2-ynamide on various medical conditions, such as chronic pain and epilepsy. Additionally, more research is needed to understand the long-term effects of N-Methyl-N-[(4-methyl-3-phenylmorpholin-2-yl)methyl]but-2-ynamide use and its potential for addiction and abuse.
Conclusion
N-Methyl-N-[(4-methyl-3-phenylmorpholin-2-yl)methyl]but-2-ynamide is a synthetic cannabinoid that has gained attention in recent years due to its potential medical applications. This compound has been studied extensively in the laboratory, and its effects on the human body have been well-documented. N-Methyl-N-[(4-methyl-3-phenylmorpholin-2-yl)methyl]but-2-ynamide acts as a potent agonist of the CB1 and CB2 receptors, producing a wide range of physiological effects. While there are limitations to its use in laboratory experiments, N-Methyl-N-[(4-methyl-3-phenylmorpholin-2-yl)methyl]but-2-ynamide has several advantages and is a valuable tool for studying the endocannabinoid system. Future research will continue to explore the potential medical applications of this compound and its effects on the human body.

Synthesis Methods

N-Methyl-N-[(4-methyl-3-phenylmorpholin-2-yl)methyl]but-2-ynamide is synthesized through a multistep process that involves the reaction of various chemical reagents. The synthesis of this compound is complex and requires expertise in organic chemistry. The exact synthesis method is not disclosed in the scientific literature, as it is considered proprietary information.

Scientific Research Applications

N-Methyl-N-[(4-methyl-3-phenylmorpholin-2-yl)methyl]but-2-ynamide has been used extensively in scientific research to study the endocannabinoid system and its effects on the human body. This compound has been shown to have potent analgesic, anti-inflammatory, and neuroprotective effects. It has also been studied for its potential use in the treatment of various medical conditions, such as chronic pain, epilepsy, and multiple sclerosis.